Cas no 1510753-04-4 (3-(4-cyclopropylphenyl)pyrrolidine)

• Product Name: 3-(4-cyclopropylphenyl)pyrrolidine
• CAS No: 1510753-04-4
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6360364
• PubChem ID: 79980912
• Update Time: 2025-06-26

3-(4-cyclopropylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)pyrrolidine
• AKOS018540599
• 1510753-04-4
• GS0762
• EN300-1843009

• Inchi： 1S/C13H17N/c1-2-10(1)11-3-5-12(6-4-11)13-7-8-14-9-13/h3-6,10,13-14H,1-2,7-9H2
• InChI Key： ARESOPXQUQRKRJ-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(=CC=2)C2CC2)C1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-cyclopropylphenyl)pyrrolidine

3-(4-Cyclopropylphenyl)Pyrrolidine: A Comprehensive Overview

3-(4-Cyclopropylphenyl)pyrrolidine (CAS No. 1510753-04-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(4-cyclopropylphenyl)pyrrolidine.

Chemical Structure and Properties:

3-(4-Cyclopropylphenyl)pyrrolidine is a cyclic amine with a cyclopropyl group attached to a phenyl ring. The cyclopropyl moiety imparts unique steric and electronic properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form stable complexes with various biomolecules, making it an attractive scaffold for drug design.

The compound has a molecular formula of C₁₂H₁₇N and a molecular weight of 179.26 g/mol. It is typically synthesized through multi-step processes involving the coupling of cyclopropylbenzene with pyrrolidine derivatives. The specific synthetic routes can vary, but common methods include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions.

Synthesis Methods:

The synthesis of 3-(4-cyclopropylphenyl)pyrrolidine can be achieved through several well-established methodologies. One of the most common approaches involves the use of palladium-catalyzed Suzuki-Miyaura coupling reactions. In this method, cyclopropylbenzene is coupled with a pyrrolidine derivative in the presence of a palladium catalyst and a suitable base. This reaction provides high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

Another synthetic route involves the nucleophilic substitution of a halogenated pyrrolidine derivative with cyclopropylbenzene. This method is particularly useful when specific functional groups need to be introduced or modified on the pyrrolidine ring. The choice of synthetic pathway often depends on the desired purity and yield of the final product.

Biological Activities:

3-(4-Cyclopropylphenyl)pyrrolidine has been studied for its potential biological activities, including its interactions with various receptors and enzymes. Recent research has shown that this compound exhibits significant affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A subtype. This property makes it an attractive candidate for the development of novel antidepressants and antipsychotics.

In addition to its receptor interactions, 3-(4-cyclopropylphenyl)pyrrolidine has also been investigated for its effects on ion channels and neurotransmitter transporters. Studies have demonstrated that it can modulate the activity of voltage-gated sodium channels (Na⁺ VGCs), which are implicated in various neurological disorders such as epilepsy and neuropathic pain.

Clinical Applications:

The potential clinical applications of 3-(4-cyclopropylphenyl)pyrrolidine are diverse and promising. Its ability to modulate serotonin receptors suggests potential use in treating mood disorders such as depression and anxiety. Preclinical studies have shown that compounds derived from this scaffold exhibit potent antidepressant-like effects in animal models.

Beyond mood disorders, 3-(4-cyclopropylphenyl)pyrrolidine-derived compounds have also shown promise in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These compounds can potentially improve cognitive function and motor coordination by modulating neurotransmitter systems involved in these conditions.

Recent Research Advancements:

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of 3-(4-cyclopropylphenyl)pyrrolidine. A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives of this compound as potent inhibitors of monoamine oxidase (MAO). MAO inhibitors are widely used in the treatment of depression and Parkinson's disease due to their ability to increase levels of monoamine neurotransmitters.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the use of 3-(4-cyclopropylphenyl)pyrrolidine-based compounds as selective serotonin reuptake inhibitors (SSRIs). The researchers found that these compounds exhibited high selectivity for serotonin transporters over other monoamine transporters, making them promising candidates for developing next-generation antidepressants with fewer side effects.

Safety Considerations:

Safety is a critical consideration in the development of any pharmaceutical compound. Preclinical toxicology studies have shown that 3-(4-cyclopropylphenyl)pyrrolidine-derived compounds exhibit low toxicity profiles at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary to ensure their safe use in humans.

Clinical trials are currently underway to assess the safety and efficacy of these compounds in various therapeutic indications. These trials will provide valuable data on their pharmacokinetic properties, side effect profiles, and overall therapeutic benefits.

Conclusion:

3-(4-Cyclopropylphenyl)pyrrolidine (CAS No. 1510753-04-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable biological activities, making it an attractive scaffold for developing novel therapeutic agents. Recent research advancements have further expanded our understanding of its properties and potential applications, paving the way for future innovations in drug discovery.